N-(benzo[b]thiophen-5-yl)-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(1-benzothiophen-5-yl)-2-ethyl-5-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H15N3OS/c1-3-18-13(8-10(2)17-18)15(19)16-12-4-5-14-11(9-12)6-7-20-14/h4-9H,3H2,1-2H3,(H,16,19)
• InChI Key: XXGXFKYEQMKQAQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C)C(=O)NC2=CC3=C(C=C2)SC=C3
• Molecular Formula: C15H15N3OS
• Molecular Weight: 285.4 g/mol
• CAS No.: 1172245-85-0

Description

N-(benzo[b]thiophen-5-yl)-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C15H15N3OS and its molecular weight is 285.37. The purity is usually 95%.
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Mechanism of Action

Target of Action

It’s known that thiophene derivatives, which this compound is a part of, have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry . They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

It’s known that the “electron pairs” on sulfur in thiophene are significantly delocalized in the π electron system and behave extremely reactive like benzene derivative . This reactivity might play a role in its interaction with its targets.

Biochemical Pathways

Thiophene derivatives have been reported to have diverse applications in medicinal chemistry and material science, indicating that they likely interact with multiple biochemical pathways .

Pharmacokinetics

It’s known that thiophene is soluble in most organic solvents like alcohol and ether but insoluble in water . This solubility profile might influence the compound’s bioavailability.

Result of Action

It’s known that thiophene derivatives have been reported to possess a wide range of therapeutic properties . For instance, certain benzothiophene derivatives have shown high antibacterial activity against S. aureus .

Action Environment

It’s known that the physicochemical properties of benzene and thiophene are remarkably similar , which might suggest that similar environmental factors could influence their action, efficacy, and stability.

Safety and Hazards

Benzothiophene has no household use. It is recommended to avoid all personal contact, including inhalation. Use in a well-ventilated area is advised.

Future Directions

Benzothiophene and its derivatives have attracted great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science.